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Compound of Interest

Compound Name: Bacopaside IV

Cat. No.: B15593178

An In-depth Technical Guide to Bacopaside IV: A Triterpenoid Saponin

Introduction

Bacopaside IV is a triterpenoid saponin isolated from Bacopa monnieri, a perennial herb
extensively used in traditional Ayurvedic medicine for its nootropic properties.[1][2] As a
member of the bacoside family of compounds, Bacopaside IV contributes to the plant's
cognitive-enhancing and neuroprotective effects.[1][3] This technical guide provides a
comprehensive overview of Bacopaside IV, including its chemical properties, biosynthesis,
extraction protocols, biological mechanisms, and therapeutic potential, intended for
researchers, scientists, and professionals in drug development.

Chemical and Physical Properties

Bacopaside IV is classified as a dammarane-type triterpenoid saponin.[4][5] Its structure
consists of a jujubogenin aglycone moiety glycosidically linked to a sugar chain.[6][7] The
specific arrangement is 3-O-B-D-glucopyranosyl-(1 - 3)-a-L-arabinopyranosyl jujubogenin.[6][7]
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Property Value Reference
Chemical Formula Ca1He6013 [1]
Molecular Weight 767.0 g/mol [1]

CAS Number 155545-03-2 [1][8]

Class Triterpenoid Saponin [2][9]
Aglycone Jujubogenin [6][10]
Appearance Powder [8]

Storage -20°C (2 years, as powder) [8]

Biosynthesis of Triterpenoid Saponins in Bacopa
monnieri

The biosynthesis of Bacopaside IV is a complex enzymatic process that begins with the
cyclization of 2,3-oxidosqualene. This precursor is synthesized via the mevalonate (MVA)
pathway. The resulting triterpenoid backbone undergoes a series of modifications, including
hydroxylation and oxidation, catalyzed by cytochrome P450 enzymes (CYP450s). The final
step involves the attachment of sugar moieties by UDP-dependent glycosyltransferases (UGTS)
to the aglycone, forming the diverse range of bacosides.[5][11][12]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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